Cas no 116249-65-1 (D-Alanine,N-[[(5S,6S)-5-[(6-deoxy-3-O-b-D-xylopyranosyl-b-D-galactopyranosyl)oxy]-5,6,8,13-tetrahydro-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-)

• Product Name: D-Alanine,N-[[(5S,6S)-5-[(6-deoxy-3-O-b-D-xylopyranosyl-b-D-galactopyranosyl)oxy]-5,6,8,13-tetrahydro-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-
• CAS No: 116249-65-1
• Molecular Formula: C₃₉H₄₁NO₁₉
• Molecular Weight: 827.738140000001
• CID: 215892
• PubChem ID: 5464367

D-Alanine,N-[[(5S,6S)-5-[(6-deoxy-3-O-b-D-xylopyranosyl-b-D-galactopyranosyl)oxy]-5,6,8,13-tetrahydro-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]- Properties

Names and Identifiers

• D-Alanine,N-[[(5S,6S)-5-[(6-deoxy-3-O-b-D-xylopyranosyl-b-D-galactopyranosyl)oxy]-5,6,8,13-tetrahydro-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-
• (2R)-2-[[(5S,6S)-5-[(2S,3R,4S,5S,6R)-3,5-dihydroxy-6-methyl-4-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxo-5,6-dihydrobenzo[a]tetracen
• Benanomicin A
• D-Alanine,N-[[(5S,6S)-5-[(6-deoxy-3-O-b-D-xylopyranosyl-b-D-galactopyranosyl)oxy]-5,6,8,13-tet...
• D-Alanine,N-[[(5S,6S)-5-[(6-deoxy-3-O-b-D-xylopyranosyl-b-D-galactopyranosyl)oxy]-5,6,8,13-tetrahydro-1,6,9,14-tetrahydroxy-1
• Aktozin
• Amitakon
• Arkadin
• Benactyzine hydrochloride
• Benaktin
• benzilic acid-(2-diethylamino-ethyl ester), hydrochloride
• Benzilsaeure-(2-diaethylamino-aethylester), Hydrochlorid
• Cevanol
• Destendo
• Neurobenzil
• Neuroleptone
• Tranquilline
• N-[[(5S)-5α-[(6-Deoxy-3-O-β-D-xylopyranosyl-β-D-galactopyranosyl)oxy]-5,6,8,13-tetrahydro-1,6β,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-D-alanine
• N-[[(5S)-5α-[(3-O-β-D-Xylopyranosyl-6-deoxy-β-D-galactopyranosyl)oxy]-5,6β,8,13-tetrahydro-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-D-alanine
• SCHEMBL15531435
• 116249-65-1
• AKOS040756021
• D-Alanine, N-((5-((6-deoxy-3-O-beta-D-xylopyranosyl-beta-D-galactopyranosyl)oxy)-5,6,8,13-tetrahydro-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo(a)naphthacen-2-yl)carbonyl)-, (5S-trans)-
• (2R)-2-[[(5S,6S)-5-[(2S,3R,4S,5S,6R)-3,5-dihydroxy-6-methyl-4-[(2S,3R,4S,5R)-3,4,5-trihydroxytetrahydropyran-2-yl]oxy-tetrahydropyran-2-yl]oxy-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxo-5,6-dihydrobenzo[a]tetracene-2-carbonyl]amino]propanoic acid
• (2R)-2-[[(5S,6S)-5-[(2S,3R,4S,5S,6R)-3,5-dihydroxy-6-methyl-4-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxo-5,6-dihydrobenzo[a]tetracene-2-carbonyl]amino]propanoic acid
• GOYUMGXIFMGKFN-NUVDETJMSA-N
• DTXSID801317567
• D-Alanine, N-((5-((6-deoxy-3-O-.beta.-D-xylopyranosyl-.beta.-D-galactopyranosyl)-oxy)-5,6,8,13-tetrahydro-1,6,9,14-tetrahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo(a)naphthacen-2-yl)carbonyl)-, (5S-trans)-

• InChIKey： GOYUMGXIFMGKFN-NUVDETJMSA-N
• Inchi： InChI=1S/C39H41NO19/c1-10-5-17-23(30(48)20(10)36(52)40-11(2)37(53)54)22-15(8-16-24(31(22)49)27(45)14-6-13(55-4)7-18(41)21(14)26(16)44)28(46)34(17)58-39-33(51)35(25(43)12(3)57-39)59-38-32(50)29(47)19(42)9-56-38/h5-8,11-12,19,25,28-29,32-35,38-39,41-43,46-51H,9H2,1-4H3,(H,40,52)(H,53,54)/t11-,12-,19-,25+,28+,29+,32-,33-,34+,35+,38+,39+/m1/s1
• SMILES： OC([C@H](NC(C1=C(C)C=C2C(C3C(O)=C4C(C5=CC(OC)=CC(O)=C5C(=O)C4=CC=3[C@@H]([C@H]2O[C@@H]2O[C@H](C)[C@H](O)[C@H](O[C@@H]3OC[C@@H](O)[C@H](O)[C@H]3O)[C@H]2O)O)=O)=C1O)=O)C)=O

Computed Properties

• Exact Mass: 827.227
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 19
• Rotatable Bond Count: 8
• Monoisotopic Mass: 827.227
• Heavy Atom Count: 59
• Complexity: 1590
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 329A^2

Experimental Properties

• LogP: -0.26400
• PSA: 332.25000
• Refractive Index: 1.753
• Boiling Point: 1146.2°C at 760 mmHg
• Flash Point: 647°C
• Density: 1.75

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthacenes Tetracenequinones